2-(4-methylphenoxy)-N-{[(4-nitrophenyl)amino]carbonothioyl}acetamide

• IUPAC Name: 2-(4-methylphenoxy)-N-[(4-nitrophenyl)carbamothioyl]acetamide
• InChI: InChI=1S/C16H15N3O4S/c1-11-2-8-14(9-3-11)23-10-15(20)18-16(24)17-12-4-6-13(7-5-12)19(21)22/h2-9H,10H2,1H3,(H2,17,18,20,24)
• InChI Key: RVDVHFQJLSLAFV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC(=O)NC(=S)NC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C16H15N3O4S
• Molecular Weight: 345.4 g/mol

Description

2-(4-methylphenoxy)-N-{[(4-nitrophenyl)amino]carbonothioyl}acetamide, also known as MNAC, is a chemical compound that has gained significant attention in scientific research. It is a synthetic molecule that has been synthesized through various chemical reactions. MNAC has been studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and material science.

Mechanism of Action

The mechanism of action of 2-(4-methylphenoxy)-N-{[(4-nitrophenyl)amino]carbonothioyl}acetamide is not fully understood. However, it has been suggested that 2-(4-methylphenoxy)-N-{[(4-nitrophenyl)amino]carbonothioyl}acetamide exerts its antitumor activity by inducing apoptosis (programmed cell death) in cancer cells. 2-(4-methylphenoxy)-N-{[(4-nitrophenyl)amino]carbonothioyl}acetamide has also been found to inhibit the activity of acetylcholinesterase, which is an enzyme that is responsible for the breakdown of acetylcholine in the brain. This leads to an increase in the concentration of acetylcholine in the brain, which is thought to be beneficial in the treatment of Alzheimer's disease.
Biochemical and Physiological Effects:
2-(4-methylphenoxy)-N-{[(4-nitrophenyl)amino]carbonothioyl}acetamide has been found to exhibit potent antitumor activity against various cancer cell lines. It has also been found to inhibit the activity of acetylcholinesterase, which is an enzyme that is responsible for the breakdown of acetylcholine in the brain. 2-(4-methylphenoxy)-N-{[(4-nitrophenyl)amino]carbonothioyl}acetamide has been found to exhibit excellent thermal stability and mechanical properties, making it a potential candidate for the development of new materials.

Advantages and Limitations for Lab Experiments

2-(4-methylphenoxy)-N-{[(4-nitrophenyl)amino]carbonothioyl}acetamide has several advantages for lab experiments. It is a synthetic molecule that can be easily synthesized in the lab. It exhibits potent antitumor activity against various cancer cell lines and has been found to inhibit the activity of acetylcholinesterase, making it a potential candidate for the treatment of Alzheimer's disease. However, 2-(4-methylphenoxy)-N-{[(4-nitrophenyl)amino]carbonothioyl}acetamide also has some limitations. Its mechanism of action is not fully understood, and its potential side effects are not yet known.

Future Directions

There are several future directions for the study of 2-(4-methylphenoxy)-N-{[(4-nitrophenyl)amino]carbonothioyl}acetamide. Further research is needed to fully understand its mechanism of action and potential side effects. 2-(4-methylphenoxy)-N-{[(4-nitrophenyl)amino]carbonothioyl}acetamide can also be studied for its potential application in the development of new materials. Its excellent thermal stability and mechanical properties make it a potential candidate for the development of new materials. 2-(4-methylphenoxy)-N-{[(4-nitrophenyl)amino]carbonothioyl}acetamide can also be studied for its potential application in the treatment of other diseases, such as Parkinson's disease and Huntington's disease. Overall, 2-(4-methylphenoxy)-N-{[(4-nitrophenyl)amino]carbonothioyl}acetamide is a promising molecule that has the potential to make significant contributions to various fields of scientific research.

Synthesis Methods

2-(4-methylphenoxy)-N-{[(4-nitrophenyl)amino]carbonothioyl}acetamide is a synthetic molecule that has been synthesized through various chemical reactions. The synthesis of 2-(4-methylphenoxy)-N-{[(4-nitrophenyl)amino]carbonothioyl}acetamide involves the reaction between 4-nitroaniline, 4-methylphenol, and thiophosgene. The reaction is carried out in anhydrous chloroform at room temperature. The reaction mixture is then stirred for several hours, and the resulting solid is filtered and washed with cold chloroform. The crude product is then purified using column chromatography to obtain pure 2-(4-methylphenoxy)-N-{[(4-nitrophenyl)amino]carbonothioyl}acetamide.

Scientific Research Applications

2-(4-methylphenoxy)-N-{[(4-nitrophenyl)amino]carbonothioyl}acetamide has been studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and material science. 2-(4-methylphenoxy)-N-{[(4-nitrophenyl)amino]carbonothioyl}acetamide has been found to exhibit potent antitumor activity against various cancer cell lines. It has also been studied for its potential application in the treatment of Alzheimer's disease. 2-(4-methylphenoxy)-N-{[(4-nitrophenyl)amino]carbonothioyl}acetamide has been found to inhibit the activity of acetylcholinesterase, which is an enzyme that is responsible for the breakdown of acetylcholine in the brain. 2-(4-methylphenoxy)-N-{[(4-nitrophenyl)amino]carbonothioyl}acetamide has also been studied for its potential application in the development of new materials. It has been found to exhibit excellent thermal stability and mechanical properties.